Cas no 10357-10-5 (Benzamide,N-(5-fluoro-2,3-dihydro-2-oxo-4-pyrimidinyl)-4-nitro-)

Benzamide,N-(5-fluoro-2,3-dihydro-2-oxo-4-pyrimidinyl)-4-nitro- structure
10357-10-5 structure
Product Name:Benzamide,N-(5-fluoro-2,3-dihydro-2-oxo-4-pyrimidinyl)-4-nitro-
CAS No:10357-10-5
MF:C11H7FN4O4
MW:278.196085214615
CID:194828
PubChem ID:349495
Update Time:2025-04-19

Benzamide,N-(5-fluoro-2,3-dihydro-2-oxo-4-pyrimidinyl)-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzamide,N-(5-fluoro-2,3-dihydro-2-oxo-4-pyrimidinyl)-4-nitro-
    • N-(5-fluoro-2-oxo-1H-pyrimidin-6-yl)-4-nitrobenzamide
    • Benzamide,N-(5-fluoro-1,2-dihydro-2-oxo-4-pyrimidinyl)-p-nitro- (8CI)
    • Cytosine,5-fluoro-N-(p-nitrobenzoyl)- (7CI)
    • NSC 409264
    • DTXSID50325215
    • 10357-10-5
    • NSC-409264
    • NSC409264
    • N-(5-Fluoro-2-oxo-2,3-dihydropyrimidin-4-yl)-4-nitrobenzamide
    • Inchi: 1S/C11H7FN4O4/c12-8-5-13-11(18)15-9(8)14-10(17)6-1-3-7(4-2-6)16(19)20/h1-5H,(H2,13,14,15,17,18)
    • InChI Key: DQXRKOPRJSNSMH-UHFFFAOYSA-N
    • SMILES: FC1C=NC(NC=1NC(C1C=CC(=CC=1)[N+](=O)[O-])=O)=O

Computed Properties

  • Exact Mass: 278.04521
  • Monoisotopic Mass: 278.045
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 503
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 116Ų

Experimental Properties

  • Density: 1.63
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.685
  • PSA: 113.7
  • LogP: 1.66570

Benzamide,N-(5-fluoro-2,3-dihydro-2-oxo-4-pyrimidinyl)-4-nitro- Related Literature

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